Cas no 1184116-56-0 (N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine)

• Product Name: N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine
• CAS No: 1184116-56-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD12814054
• CID: 4561764
• Update Time: 2025-10-29

N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• Benzyl[1-(1H-Pyrazol-3-Yl)Ethyl]Amine
• 1H-Pyrazole-3-methanamine, α-methyl-N-(phenylmethyl)-
• N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine

• MDL： MFCD12814054
• Inchi： 1S/C12H15N3/c1-10(12-7-8-14-15-12)13-9-11-5-3-2-4-6-11/h2-8,10,13H,9H2,1H3,(H,14,15)
• InChI Key： KQGLAUZGLZGSGA-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(C1C=CNN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine

N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine: A Comprehensive Overview

N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine, also known by its CAS number 1184116-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a pyrazole moiety, making it a versatile building block for various applications in drug discovery and material science.

N-Benzyl groups are widely used in organic synthesis due to their stability and reactivity, while pyrazole rings are known for their ability to act as hydrogen bond donors and acceptors, enhancing the bioavailability of compounds in medicinal chemistry. The combination of these two groups in N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine creates a molecule with potential applications in the development of new drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of pyrazole-containing compounds in the design of kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders. For instance, researchers have demonstrated that the pyrazole moiety can enhance the binding affinity of small molecules to protein targets, making N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine a promising candidate for further exploration in this domain.

In addition to its medicinal applications, N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine has shown potential in the field of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. This property is particularly valuable in the development of environmentally friendly catalysts for industrial processes.

The synthesis of N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine involves a multi-step process that typically includes the formation of the pyrazole ring followed by alkylation with a benzyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental standpoint, the compound's low toxicity and biodegradability make it suitable for use in green chemistry applications. Its ability to participate in sustainable chemical processes aligns with current global efforts to minimize environmental impact while maintaining high standards of chemical performance.

In conclusion, N-Benzyl-1-(1H-pyrazol-5-yl)ethanamine (CAS No: 1184116-56-0) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, material science, and sustainable chemistry.